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Compound of Interest

2-(2-Methoxypropan-2-
Compound Name:
yl)pyrrolidine

Cat. No.: B169011

An In-depth Technical Guide to 2-(2-
Methoxypropan-2-yl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 2-(2-Methoxypropan-2-
yl)pyrrolidine. It is important to note that specific experimental data for this compound is
limited in publicly accessible literature. Therefore, some sections of this guide are based on
general knowledge of structurally similar compounds and should be adapted and verified
through laboratory experimentation.

Introduction

2-(2-Methoxypropan-2-yl)pyrrolidine is a substituted pyrrolidine derivative. The pyrrolidine
ring is a five-membered saturated heterocycle containing a nitrogen atom, a scaffold that is a
cornerstone in medicinal chemistry and drug discovery.[1][2][3][4][5] The presence of a
methoxypropan-2-yl substituent at the 2-position introduces a chiral center and specific steric
and electronic properties that may influence its chemical reactivity and biological activity.
Pyrrolidine derivatives are known to exhibit a wide range of biological activities, including but
not limited to, anticancer, anti-inflammatory, and analgesic effects.[6][7] This guide aims to
provide a comprehensive overview of the known physical and chemical properties of 2-(2-
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Methoxypropan-2-yl)pyrrolidine, alongside general methodologies for its potential synthesis
and characterization.

Physicochemical Properties

The known physical and chemical properties of 2-(2-Methoxypropan-2-yl)pyrrolidine are
summarized in the table below. It is critical to note the absence of experimentally determined
data for properties such as melting point, pKa, and aqueous solubility in the available literature.

Property Value Source
Molecular Formula CsH17NO [8]
Molecular Weight 143.23 g/mol [8]
CAS Number 160142-25-6 [8]
Boiling Point 173.5 °C at 760 mmHg 9]
Flash Point 65.4 °C [9]
Refractive Index 1.443 [9]
Vapor Pressure 1.26 mmHg at 25°C [9]
Melting Point Data not available

pKa Data not available

Solubility Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-(2-Methoxypropan-2-
yl)pyrrolidine are not readily available in the scientific literature. However, general methods for
the synthesis and characterization of 2-substituted pyrrolidines can be adapted.

General Synthesis of 2-Substituted Pyrrolidines

The synthesis of 2-substituted pyrrolidines can often be achieved through various synthetic
routes.[10][11] A common approach involves the cyclization of a suitable acyclic precursor. One
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possible conceptual pathway is outlined below.

\ Reducing Agent ( —
Acyclic Amino Ketone/Aldehyde Precursor (6.9 NaBH(OAQ)s, Ha/Pd) > Intramoleculgr Cyc|_|zat_|on 2-Substituted Pyrrolidine Product
) (e.g., Reductive Amination)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-substituted pyrrolidines.
Methodology:

e Precursor Synthesis: An appropriate acyclic y-amino ketone or aldehyde is synthesized. For
2-(2-methoxypropan-2-yl)pyrrolidine, this would likely involve a precursor with a
methoxypropyl group.

o Cyclization: The acyclic precursor undergoes intramolecular reductive amination. This can be
achieved using various reducing agents, such as sodium triacetoxyborohydride or catalytic
hydrogenation.

 Purification: The crude product is purified using standard techniques like column
chromatography or distillation to yield the final 2-substituted pyrrolidine.

Analytical Characterization

The identity and purity of the synthesized compound should be confirmed using standard
analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated
solvent (e.g., CDCIs, D20).

e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
pyrrolidine ring protons and the protons of the 2-(2-methoxypropan-2-yl) substituent. The
chemical shifts, multiplicities, and coupling constants will provide information about the
connectivity of the atoms.
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e 13C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom
in the molecule, confirming the carbon skeleton.[12][13][14][15][16]

Mass Spectrometry (MS):

e Technique: Electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-
MS) can be used.

o Expected Fragmentation: The mass spectrum should show the molecular ion peak
corresponding to the molecular weight of the compound (143.23 g/mol ). Fragmentation
patterns can provide further structural information. For instance, the loss of the
methoxypropyl side chain is a plausible fragmentation pathway.[17]

Biological Activity and Potential Applications

Currently, there is no specific information in the scientific literature regarding the biological
activity or signaling pathways associated with 2-(2-Methoxypropan-2-yl)pyrrolidine. However,
the pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous
biologically active compounds and approved drugs.[1][2][3][4][5]

The biological activities of substituted pyrrolidines are diverse and depend heavily on the
nature and stereochemistry of the substituents.[18][19][20] They have been investigated for a
wide range of therapeutic applications, including:

o Anticancer Agents: Certain pyrrolidine derivatives have shown cytotoxic effects against
various cancer cell lines.[6]

o Anti-inflammatory and Analgesic Agents: The pyrrolidine core is found in compounds with
anti-inflammatory and pain-relieving properties.[7]

o Central Nervous System (CNS) Activity: The pyrrolidine ring is a key component of nootropic
drugs (racetams) and other CNS-active agents.

Given the lack of specific data, any potential biological activity of 2-(2-Methoxypropan-2-
yl)pyrrolidine would need to be determined through in vitro and in vivo screening assays. A
logical workflow for such an investigation is presented below.
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Caption: A general workflow for the investigation of biological activity.

Safety and Handling

Specific safety data for 2-(2-Methoxypropan-2-yl)pyrrolidine is not extensively documented.
However, based on the general properties of similar amines and organic compounds, the
following precautions should be taken:

+ Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin,
eyes, and clothing. Wear appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat.[21][22][23][24][25]
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» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

» Fire Hazards: The compound has a flash point of 65.4 °C, indicating it is a combustible liquid.
Keep away from heat, sparks, and open flames.

Always consult the material safety data sheet (MSDS) provided by the supplier before handling
any chemical.

Conclusion

2-(2-Methoxypropan-2-yl)pyrrolidine is a chemical compound with limited available data.
While its basic physicochemical properties are known, a significant gap exists in the
experimental data regarding its synthesis, detailed analytical characterization, and biological
activity. The information provided in this guide serves as a starting point for researchers and
professionals, offering a summary of the current knowledge and suggesting general
methodologies for further investigation based on the well-established chemistry of the
pyrrolidine scaffold. Future research is necessary to fully elucidate the properties and potential
applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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